BENGHE Foundational & Exploratory

Check Availability & Pricing

Molecular formula and weight of 1-
Cyclopropylpropan-2-ol

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 1-Cyclopropylpropan-2-ol

Cat. No.: B169602

Technical Data Sheet: 1-Cyclopropylpropan-2-ol

For Researchers, Scientists, and Drug Development Professionals

This document provides the fundamental physicochemical properties of 1-Cyclopropylpropan-
2-ol, a secondary alcohol characterized by the presence of a cyclopropyl ring.

Physicochemical Properties

The core quantitative data for 1-Cyclopropylpropan-2-ol are summarized in the table below.
This information is essential for experimental design, reaction stoichiometry, and analytical
characterization.

Identifier Value Source

Molecular Formula C6H120 PubChem CID: 20074043[1]

PubChem CID: 20074043,

Molecular Weight 100.16 g/mol
75539611[1][2]

Structural Information

The molecular structure of 1-Cyclopropylpropan-2-ol consists of a cyclopropyl group attached
to a propan-2-ol moiety. This combination of a strained three-membered ring and a secondary
alcohol functional group influences its chemical reactivity and physical properties.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 1-Cyclopropylpropan-2-ol | C6H120 | CID 20074043 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 2. (2R)-1-cyclopropylpropan-2-ol | C6H120 | CID 75539611 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [Molecular formula and weight of 1-Cyclopropylpropan-
2-ol]. BenchChem, [2026]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b169602?utm_src=pdf-body-img
https://www.benchchem.com/product/b169602?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1-Cyclopropylpropan-2-ol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Cyclopropylpropan-2-ol
https://pubchem.ncbi.nlm.nih.gov/compound/2R_-1-cyclopropylpropan-2-ol
https://pubchem.ncbi.nlm.nih.gov/compound/2R_-1-cyclopropylpropan-2-ol
https://www.benchchem.com/product/b169602#molecular-formula-and-weight-of-1-cyclopropylpropan-2-ol
https://www.benchchem.com/product/b169602#molecular-formula-and-weight-of-1-cyclopropylpropan-2-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b169602#molecular-formula-and-weight-of-1-
cyclopropylpropan-2-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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